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Compound of Interest

Tert-butyl methyl(4-
Compound Name:
oxocyclohexyl)carbamate

Cat. No.: B153516

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl (4-
oxocyclohexyl)carbamate, a key building block in synthetic and medicinal chemistry. This
document outlines its chemical and physical properties, provides a detailed experimental
protocol for its synthesis, and discusses its applications in drug discovery.

Compound Identification
CAS Number: 179321-49-4[1][2][3][4][5][6][7][8]

IUPAC Name: tert-butyl N-(4-oxocyclohexyl)carbamate[3]

Synonyms: N-Boc-4-aminocyclohexanone, 4-(tert-Butoxycarbonylamino)cyclohexanone, (4-
Oxocyclohexyl)carbamic acid tert-butyl ester[1][9][8]

Molecular Formula: C11H1oNO3[1][9][3]
Molecular Weight: 213.27 g/mol [1][9][3][8]
Chemical Structure:

Caption: Chemical structure of tert-butyl (4-oxocyclohexyl)carbamate.
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Physicochemical Properties

A summary of the key physical and chemical properties of tert-butyl (4-
oxocyclohexyl)carbamate is presented in the table below.

Property Value

Molecular Weight 213.27 g/mol [1][9][3][8]

Appearance White to almost white powder/crystal[1][6]
Melting Point 114-118 °C[1][9][8]

Boiling Point (Predicted) 335.9 £ 31.0 °C[1][9]

Density (Predicted) 1.06 + 0.1 g/cm3[1][9]

Solubility Soluble in Methanol[1]

Storage Temperature 2-8°C[1][9][8]

Experimental Protocol: Synthesis

The following is a detailed protocol for the synthesis of tert-butyl (4-oxocyclohexyl)carbamate
from tert-butyl 4-hydroxycyclohexylcarbamate.

Materials:

tert-butyl 4-hydroxycyclohexylcarbamate (2.56 g, 11.9 mmol)
e Dichloromethane (CH2Cl2)

o Oxalyl chloride

e Dimethyl sulfoxide (DMSO)

o Triethylamine (8.4 mL, 60.3 mmol)[1]

o Water

e Chloroform
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Saturated aqueous ammonium chloride solution

Saturated aqueous sodium chloride solution

Magnesium sulfate

Silica gel

Procedure:

Prepare a solution of oxalyl chloride in dichloromethane and cool to -60 °C.

e Add a solution of DMSO in dichloromethane dropwise to the cooled oxalyl chloride solution
and stir for 10 minutes.[1]

e Add a solution of tert-butyl 4-hydroxycyclohexylcarbamate (2.56 g, 11.9 mmol) in
dichloromethane (140 mL) dropwise over 35 minutes, maintaining the temperature at -60 °C.

[1]
« Stir the reaction mixture at -60 °C for an additional 40 minutes.[1]

e Add triethylamine (8.4 mL, 60.3 mmol) at -60 °C and allow the reaction mixture to warm to
room temperature.[1]

o Upon reaction completion, add water and perform a liquid-liquid extraction with chloroform.

[1]

o Wash the organic layer sequentially with saturated agueous ammonium chloride solution and
saturated aqueous sodium chloride solution.[1]

» Dry the organic layer with magnesium sulfate.
» Remove the solvent by distillation under reduced pressure.

 Purify the resulting residue by silica gel column chromatography using a chloroform/ethyl
acetate eluent to yield tert-butyl 4-oxocyclohexylcarbamate.[1]

Expected Yield: Approximately 87% (2.23 g).[1]
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Synthesis Workflow Diagram:

1. (COCl)2, DMSO, CH2Cl2

tert-butyl 2. Triethylamine Oxidation Aqueous Workup Silica Gel tert-butyl
4-hydroxycyclohexylcarbamate (Swern Oxidation) & Extraction Chromatography (4-oxocyclohexyl)carbamate

Click to download full resolution via product page

Caption: Synthesis workflow for tert-butyl (4-oxocyclohexyl)carbamate.

Spectroscopic Data

Analysis Type Data

1.06-1.20 (4H, m), 1.35 (9H, s), 1.69-1.76 (4H,
1H-NMR (DMSO-ds) m), 3.12-3.31 (2H, m), 4.48 (1H, s), 6.64 (1H, d,
J=7.5Hz)[1]

Applications in Drug Discovery

Tert-butyl (4-oxocyclohexyl)carbamate serves as a valuable intermediate in the synthesis of
various pharmaceutical compounds. The presence of both a ketone and a Boc-protected amine
allows for diverse chemical transformations. The Boc protecting group can be readily removed
under acidic conditions, revealing a primary amine that can undergo further reactions such as
amidation, alkylation, or reductive amination. The ketone functionality can be targeted by
nucleophiles or used in reductive amination reactions to introduce further diversity.

This compound is a precursor for the synthesis of more complex molecules, including enzyme
inhibitors and receptor modulators. Its rigid cyclohexyl scaffold is a common feature in many
bioactive molecules.

Safety and Handling
Hazard Statements:

e H400: Very toxic to aquatic life.[1][3][8]

Precautionary Statements:
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e P273: Avoid release to the environment.[1][3][8]

It is recommended to handle this compound in a well-ventilated area, wearing appropriate
personal protective equipment, including gloves and safety glasses. Avoid formation of dust
and aerosols.

Related Compounds

A related compound of interest is tert-butyl N-methyl-N-(4-oxocyclohexyl)carbamate.
Molecular Formula: C12H21NO3[10]

Molecular Weight: 227.30 g/mol

While structurally similar, with the addition of a methyl group on the carbamate nitrogen, there
is a notable lack of publicly available experimental data, including synthesis protocols and
spectroscopic information, for this N-methylated analog. Researchers interested in this specific
derivative may need to develop synthetic and analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Tert-butyl (4-
oxocyclohexyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153516#tert-butyl-methyl-4-oxocyclohexyl-
carbamate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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